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For Researchers, Scientists, and Drug Development Professionals

Bismuth oxyiodide (BiOI) has emerged as a promising semiconductor material for a variety of

optoelectronic applications, owing to its unique layered crystal structure, suitable bandgap, and

excellent visible light absorption properties. Its non-toxic nature and stability make it an

attractive alternative to conventional materials. This document provides detailed application

notes and experimental protocols for the use of BiOI in photodetectors, solar cells, and

photocatalysis.

BiOI in Photodetectors
BiOI nanosheets have demonstrated significant potential for high-performance photodetection,

particularly in the ultraviolet (UV) and visible regions. Their two-dimensional (2D) nature allows

for the fabrication of flexible and transparent devices.
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Parameter Value Wavelength (nm) Reference

Responsivity (R) 1048 mA W⁻¹ 310 [1]

External Quantum

Efficiency (EQE)
420% 310 [1]

Detectivity (D)* 4.7 x 10¹² Jones 310 [1]

Response Time

(Rise/Fall)
420 / 690 µs 310 [1]

Experimental Protocols
This protocol describes the synthesis of high-quality 2D BiOI crystals suitable for photodetector

fabrication.[1]

Materials:

Bismuth oxide (Bi₂O₃)

Bismuth iodide (BiI₃)

Potassium iodide (KI)

Sodium iodide (NaI)

Argon gas

Equipment:

Tube furnace

Alumina crucible

Quartz tube

Procedure:

Mix Bi₂O₃, BiI₃, KI, and NaI in a molar ratio of 1:1:20:20 in an alumina crucible.
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Place the crucible in the center of a quartz tube within a tube furnace.

Heat the furnace to 800 °C under a constant flow of argon gas and hold for 2 hours.

Cool the furnace naturally to room temperature.

Wash the product with deionized water to remove the salt flux and collect the BiOI crystals.

Dry the BiOI crystals in a vacuum oven at 60 °C.

This protocol details the steps to fabricate a photodetector using the synthesized BiOI crystals.

Materials:

Synthesized 2D BiOI crystals

Si/SiO₂ substrate (300 nm SiO₂)

Chromium (Cr) target

Gold (Au) target

Acetone

Isopropanol

Equipment:

Mechanical exfoliation setup (e.g., using adhesive tape)

Optical microscope

Electron beam evaporator

Shadow mask

Procedure:
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Clean the Si/SiO₂ substrate by sonicating in acetone and isopropanol for 15 minutes each,

followed by drying with a nitrogen stream.

Mechanically exfoliate thin BiOI flakes from the synthesized crystals onto the cleaned

Si/SiO₂ substrate.

Identify suitable flakes for device fabrication using an optical microscope.

Design a shadow mask for the source and drain electrodes. The channel length and width

can be defined by the mask geometry.

Place the substrate with the BiOI flake and the shadow mask into an electron beam

evaporator.

Deposit a 10 nm layer of Cr as an adhesion layer, followed by a 50 nm layer of Au for the

electrodes. The deposition should be performed under high vacuum (e.g., < 10⁻⁶ Torr) at a

controlled rate (e.g., 0.1-0.2 Å/s for Cr and 0.5-1 Å/s for Au).

Carefully remove the shadow mask to reveal the fabricated photodetector.

Visualization: Photodetector Fabrication Workflow
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BiOI Synthesis

Device Fabrication

Mix Precursors

Anneal in Furnace

Wash and Collect

Dry Crystals

Mechanical Exfoliation

Transfer

Substrate Cleaning

Flake Identification

Electrode Deposition
(E-beam Evaporation)
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ITO Substrate

NiOx (Hole Transport Layer)

BiOI (Absorber Layer)

ZnO (Electron Transport Layer)

Al Electrode
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Applications of Bismuth Oxyiodide (BiOI) in
Optoelectronic Devices: Application Notes and Protocols]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b157305#applications-of-bioi-in-
optoelectronic-devices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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